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Compound Name:
m-PEG8-ethoxycarbonyl-NHS

ester

Cat. No.: B8106491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of m-PEG8-ethoxycarbonyl-NHS ester, a heterobifunctional crosslinker commonly utilized in

bioconjugation, drug delivery, and the development of Proteolysis Targeting Chimeras

(PROTACs). Understanding the physicochemical properties of this reagent is critical for

ensuring the efficiency, reproducibility, and success of conjugation reactions and the stability of

the resulting conjugates.

Introduction to m-PEG8-ethoxycarbonyl-NHS Ester
m-PEG8-ethoxycarbonyl-NHS ester is a polyethylene glycol (PEG) linker featuring a terminal

methoxy group and an N-hydroxysuccinimide (NHS) ester. The PEG chain, consisting of eight

ethylene glycol units, imparts hydrophilicity, which can enhance the solubility and reduce the

immunogenicity of the modified biomolecule. The NHS ester is a highly reactive group that

readily forms stable amide bonds with primary amines, such as those found on the side chains

of lysine residues in proteins.

Solubility Data
The solubility of m-PEG8-ethoxycarbonyl-NHS ester is a crucial parameter for its effective

use in various reaction conditions. While specific quantitative data for this exact compound is

not readily available in public literature, the solubility characteristics can be inferred from similar
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PEG-NHS ester compounds. Generally, these reagents are soluble in a range of organic

solvents and have some degree of water solubility, which is enhanced by the hydrophilic PEG

chain.

Table 1: Qualitative Solubility of Similar PEG-NHS Esters

Solvent Solubility Reference Compound

Dimethyl Sulfoxide (DMSO) Soluble m-PEG8-NHS ester[1][2]

Dichloromethane (DCM) Soluble m-PEG8-NHS ester[1]

Dimethylformamide (DMF) Soluble m-PEG8-NHS ester[1]

Water Readily Soluble MeO-(PEG)n-NHS esters[3]

It is recommended to initially dissolve the reagent in a dry, water-miscible organic solvent like

DMSO or DMF before adding it to an aqueous reaction mixture to ensure complete dissolution

and minimize hydrolysis.

Stability Data
The stability of m-PEG8-ethoxycarbonyl-NHS ester is primarily influenced by the hydrolytic

stability of the NHS ester group. NHS esters are susceptible to hydrolysis in aqueous

environments, a competing reaction to the desired aminolysis. The rate of hydrolysis is

significantly dependent on the pH of the solution.

Table 2: General Hydrolytic Stability of NHS Esters

pH Half-life Temperature (°C)

7.0 Hours Not Specified

8.0 ~1 hour Not Specified

8.6 10 minutes 4

9.0 Minutes Not Specified
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Higher pH values increase the rate of hydrolysis, which can reduce the efficiency of the

conjugation reaction.

For long-term storage, the solid compound should be stored at -20°C under desiccated

conditions to prevent degradation from moisture and ambient temperatures. Solutions of the

NHS ester are not recommended for long-term storage and should be prepared fresh

immediately before use.

Experimental Protocols
Protocol for Determining Solubility
This protocol outlines a general method for determining the solubility of m-PEG8-
ethoxycarbonyl-NHS ester in a given solvent.

Preparation: Add a pre-weighed amount of m-PEG8-ethoxycarbonyl-NHS ester (e.g., 1

mg) to a clean vial.

Solvent Addition: Add a small, measured volume of the test solvent (e.g., 100 µL) to the vial.

Dissolution: Vortex the vial for 30-60 seconds to facilitate dissolution.

Observation: Visually inspect the solution for any undissolved particles.

Titration: If the compound has completely dissolved, continue to add small, measured

volumes of the solvent, vortexing after each addition, until the solution becomes saturated

(i.e., precipitation is observed).

Calculation: The solubility can then be calculated based on the total volume of solvent added

to dissolve the initial mass of the compound.

Protocol for Assessing NHS Ester Stability (Hydrolysis
Rate)
The stability of the NHS ester can be assessed by monitoring the release of N-

hydroxysuccinimide (NHS) upon hydrolysis, which can be detected spectrophotometrically.

Reagent Preparation:
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Prepare a stock solution of m-PEG8-ethoxycarbonyl-NHS ester in a dry, water-miscible

organic solvent (e.g., DMSO).

Prepare a series of aqueous buffers with different pH values (e.g., pH 7.0, 7.5, 8.0, 8.5).

Reaction Initiation: Add a small aliquot of the NHS ester stock solution to each of the

aqueous buffers to a final concentration suitable for spectrophotometric analysis.

Spectrophotometric Monitoring: Immediately measure the absorbance of the solution at 260

nm using a UV-Vis spectrophotometer. Continue to monitor the absorbance at regular time

intervals.

Data Analysis: The increase in absorbance at 260 nm corresponds to the release of NHS.

The rate of hydrolysis can be determined by plotting the absorbance versus time. The half-

life of the NHS ester at a given pH can be calculated from the first-order rate constant.

Visualizations
The following diagrams illustrate key processes related to the use of m-PEG8-
ethoxycarbonyl-NHS ester.

m-PEG8-ethoxycarbonyl-NHS Ester Hydrolyzed PEG-Carboxylate + NHSHydrolysisWater (H₂O)

Click to download full resolution via product page

Hydrolysis of the NHS ester group.
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Experimental workflow for solubility assessment.

In conclusion, while specific quantitative data for m-PEG8-ethoxycarbonyl-NHS ester
requires direct experimental determination, its solubility and stability profiles are expected to

align with those of similar PEG-NHS ester compounds. Careful consideration of its solubility in

chosen solvents and its hydrolytic instability, particularly at neutral to basic pH, is essential for

its successful application in bioconjugation and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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